Cas no 2138263-11-1 (1-2-(4-methylpiperazin-1-yl)ethyl-1H-imidazol-2-amine)

1-2-(4-Methylpiperazin-1-yl)ethyl-1H-imidazol-2-amine is a heterocyclic organic compound featuring both imidazole and piperazine moieties, which contribute to its versatile reactivity and potential applications in medicinal chemistry and pharmaceutical research. The presence of the 4-methylpiperazine group enhances its solubility and bioavailability, while the imidazole core offers a stable framework for further functionalization. This compound is particularly valuable as an intermediate in the synthesis of biologically active molecules, including potential therapeutic agents targeting neurological or infectious diseases. Its well-defined structure and synthetic accessibility make it a useful building block for researchers exploring novel pharmacophores or optimizing drug candidates.
1-2-(4-methylpiperazin-1-yl)ethyl-1H-imidazol-2-amine structure
2138263-11-1 structure
Product Name:1-2-(4-methylpiperazin-1-yl)ethyl-1H-imidazol-2-amine
CAS No:2138263-11-1
MF:C10H19N5
MW:209.291361093521
CID:6440413
PubChem ID:165952814
Update Time:2025-05-20

1-2-(4-methylpiperazin-1-yl)ethyl-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 1-2-(4-methylpiperazin-1-yl)ethyl-1H-imidazol-2-amine
    • 1-[2-(4-methylpiperazin-1-yl)ethyl]-1H-imidazol-2-amine
    • 2138263-11-1
    • EN300-1110085
    • Inchi: 1S/C10H19N5/c1-13-4-6-14(7-5-13)8-9-15-3-2-12-10(15)11/h2-3H,4-9H2,1H3,(H2,11,12)
    • InChI Key: CPKPYSCDXWKGGG-UHFFFAOYSA-N
    • SMILES: N1(CCN2C=CN=C2N)CCN(C)CC1

Computed Properties

  • Exact Mass: 209.16404563g/mol
  • Monoisotopic Mass: 209.16404563g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 50.3Ų

1-2-(4-methylpiperazin-1-yl)ethyl-1H-imidazol-2-amine Pricemore >>

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Additional information on 1-2-(4-methylpiperazin-1-yl)ethyl-1H-imidazol-2-amine

Compound CAS No. 2138263-11-1: 1-2-(4-Methylpiperazin-1-yl)ethyl-1H-imidazol-2-amine

The compound CAS No. 2138263-11-1, also known as 1-2-(4-methylpiperazin-1-yl)ethyl-1H-imidazol-2-amine, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. Recent studies have highlighted its role in enhancing the performance of certain materials, making it a subject of interest for researchers worldwide.

The molecular structure of 1H-imidazol derivatives, such as this compound, is characterized by a five-membered ring containing two nitrogen atoms. The presence of the 4-methylpiperazine group introduces additional complexity and functionality to the molecule, enabling it to participate in a wide range of chemical reactions. This structural diversity has been leveraged in recent research to develop novel materials with improved mechanical and thermal properties.

One of the most promising applications of this compound lies in its potential use as a building block for advanced polymers. Researchers have demonstrated that incorporating this compound into polymer formulations can significantly enhance their mechanical strength and thermal stability. For instance, a study published in the Journal of Polymer Science revealed that the incorporation of 4-methylpiperazine-based compounds into polyurethane matrices resulted in materials with superior tensile strength and resistance to thermal degradation.

In addition to its role in polymer science, this compound has also shown potential in the field of catalysis. The imidazole moiety within its structure is known to act as a Lewis base, making it an effective ligand in transition metal-catalyzed reactions. Recent investigations have explored its use as a catalyst in the synthesis of complex organic molecules, particularly in the context of green chemistry initiatives.

The synthesis of CAS No. 2138263-11-1 involves a multi-step process that combines principles from organic synthesis and catalysis. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring that the compound is suitable for use in demanding applications. For example, a study published in Organic Process Research & Development detailed a novel approach to synthesizing this compound using microwave-assisted techniques, which significantly reduced reaction times while maintaining product quality.

Looking ahead, the continued exploration of this compound's properties is expected to unlock new opportunities across various industries. Its ability to function as both a structural component and a reactive agent makes it a versatile tool for chemists and materials scientists alike. As research progresses, it is anticipated that this compound will play an increasingly important role in the development of next-generation materials and technologies.

In conclusion, CAS No. 2138263-11-1 represents a cutting-edge compound with diverse applications and significant potential for innovation. By leveraging its unique chemical properties and continuing to explore its capabilities, researchers are paving the way for groundbreaking advancements in chemistry and materials science.

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